Cas no 29873-30-1 (Ethanamine,2-(decylthio)-)
Ethanamine,2-(decylthio)- structure
Product Name:Ethanamine,2-(decylthio)-
CAS No:29873-30-1
MF:C12H27NS
MW:217.414482355118
CID:262210
PubChem ID:151161
Update Time:2025-04-19
Ethanamine,2-(decylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine,2-(decylthio)-
- 2-decylsulfanylethanamine
- 2-(Decylthio)ethylamine
- Q27894256
- Ethanamine, 2-(decylthio)-
- 2-(decylthio)ethanamine
- ZCH437KVYJ
- UNII-ZCH437KVYJ
- 29873-30-1
- DTXSID2043872
- SCHEMBL893134
- AKOS011505386
- DTEA
- OIWXLVBZDMAARO-UHFFFAOYSA-N
-
- Inchi: 1S/C12H27NS/c1-2-3-4-5-6-7-8-9-11-14-12-10-13/h2-13H2,1H3
- InChI Key: OIWXLVBZDMAARO-UHFFFAOYSA-N
- SMILES: S(CCN)CCCCCCCCCC
Computed Properties
- Exact Mass: 217.18661
- Monoisotopic Mass: 217.18642104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 11
- Complexity: 96.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Ethanamine,2-(decylthio)- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
29873-30-1 (Ethanamine,2-(decylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk